Cas no 1448053-92-6 (N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide)

• Product Name: N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide
• CAS No: 1448053-92-6
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 6511985
• Update Time: 2025-07-16

N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide
• N-[4-[[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]sulfamoyl]-3-methylphenyl]acetamide

• Inchi： 1S/C18H24N2O5S/c1-11-9-15(20-14(4)21)5-6-18(11)26(23,24)19-8-7-17(22)16-10-12(2)25-13(16)3/h5-6,9-10,17,19,22H,7-8H2,1-4H3,(H,20,21)
• InChI Key： UHHCBKSKAJUSBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCC(C2C=C(C)OC=2C)O)(=O)=O)C(C)=C1)(=O)C

Additional information on N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide

Comprehensive Overview of N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide (CAS No. 1448053-92-6)

N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide (CAS No. 1448053-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its furan and sulfamoyl functional groups, exhibits a complex molecular architecture that makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its hydroxypropylsulfamoyl moiety, which is often associated with bioactivity.

The compound's 2,5-dimethylfuran-3-yl component is a notable feature, as furan derivatives are widely studied for their diverse pharmacological properties, including anti-inflammatory and antimicrobial effects. Coupled with the acetamide group, this molecule presents a promising scaffold for designing novel therapeutic agents. Recent studies have explored its interactions with enzymes and receptors, highlighting its potential in targeting specific diseases. The presence of the 3-methylphenyl moiety further enhances its stability and bioavailability, critical factors in drug formulation.

In the context of current research trends, N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide aligns with the growing demand for small-molecule inhibitors and precision medicine. Its structural complexity allows for fine-tuning in drug design, addressing challenges such as selectivity and off-target effects. The compound's sulfamoyl group, in particular, is a focal point for researchers investigating enzyme inhibition, a hot topic in oncology and metabolic disorder research.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, emphasizing the importance of green chemistry principles to minimize environmental impact. Innovations in catalytic methods and solvent-free synthesis are increasingly applied to optimize its production, reflecting the industry's shift toward sustainable practices. These advancements are crucial for scaling up production while maintaining high purity and yield.

The compound's potential applications extend beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, such as polymer modification or sensor development. The integration of furan-based compounds into functional materials is a rapidly evolving field, driven by their electronic and photochemical properties. This versatility underscores the importance of 1448053-92-6 in interdisciplinary research.

As the scientific community continues to explore N-(4-{3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)acetamide, questions about its mechanism of action, toxicity profile, and clinical potential remain central to ongoing studies. Addressing these questions will require collaborative efforts across chemistry, biology, and pharmacology, leveraging cutting-edge techniques like cryo-EM and AI-driven drug discovery. The compound's journey from bench to bedside exemplifies the dynamic nature of modern scientific inquiry.

In summary, CAS No. 1448053-92-6 represents a compelling case study in the intersection of chemistry and biology. Its intricate design and multifaceted applications position it as a valuable asset in the quest for innovative solutions to global health and technological challenges. As research progresses, this compound is poised to contribute significantly to advancements in targeted therapy and smart materials, reinforcing its relevance in contemporary science.